Scrovalentinoside
Overview
Description
Scrovalentinoside is a natural product found in Scrophularia nodosa and Scrophularia auriculata with data available.
Scientific Research Applications
Anti-inflammatory Properties
Scrovalentinoside, an iridoid isolated from Scrophularia auriculata ssp. pseudoauriculata, has demonstrated anti-inflammatory effects in experimental models of delayed-type hypersensitivity. It effectively reduced edema induced by oxazolone and sheep red blood cells, impacting the late phase of the inflammatory response. This compound inhibited the production of pro-inflammatory mediators such as TNF-alpha, IFN-gamma, IL-1beta, IL-2, IL-4, LTB(4), and NO, while not affecting the production of the anti-inflammatory cytokine IL-10 (Bas et al., 2007).
Wound Healing Activity
Scrovalentinoside has been found to stimulate the growth of human dermal fibroblasts in vitro, indicating its potential in wound healing applications. This effect was most significant at lower concentrations, suggesting a dose-dependent relationship (Stevenson et al., 2002).
Effects on Tumor Invasiveness
A study on Scrophularia lucida, which contains scrovalentinoside, showed that it attenuated the formation of defects in the lymph endothelial cell barrier, a crucial factor in tumor metastasis. This finding suggests that scrovalentinoside may have a role in inhibiting tumor invasiveness and could be significant in cancer research (Lewenhofer et al., 2018).
properties
Product Name |
Scrovalentinoside |
|---|---|
Molecular Formula |
C35H44O18 |
Molecular Weight |
752.7 g/mol |
IUPAC Name |
[(2S,3S,4R,5R,6S)-4,5-diacetyloxy-6-[[(1S,2S,4S,5S,6R,10S)-2-(hydroxymethyl)-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-5-yl]oxy]-2-methyloxan-3-yl] (E)-3-(4-methoxyphenyl)prop-2-enoate |
InChI |
InChI=1S/C35H44O18/c1-15-27(50-22(40)10-7-18-5-8-19(44-4)9-6-18)29(47-16(2)38)30(48-17(3)39)34(46-15)51-28-20-11-12-45-32(23(20)35(14-37)31(28)53-35)52-33-26(43)25(42)24(41)21(13-36)49-33/h5-12,15,20-21,23-34,36-37,41-43H,13-14H2,1-4H3/b10-7+/t15-,20+,21+,23+,24+,25-,26+,27-,28-,29+,30+,31-,32-,33-,34-,35+/m0/s1 |
InChI Key |
BARAUATXLYPTGX-MLFNGFKZSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@H]2[C@@H]3C=CO[C@H]([C@@H]3[C@@]4([C@H]2O4)CO)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)OC(=O)C)OC(=O)C)OC(=O)/C=C/C6=CC=C(C=C6)OC |
SMILES |
CC1C(C(C(C(O1)OC2C3C=COC(C3C4(C2O4)CO)OC5C(C(C(C(O5)CO)O)O)O)OC(=O)C)OC(=O)C)OC(=O)C=CC6=CC=C(C=C6)OC |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C3C=COC(C3C4(C2O4)CO)OC5C(C(C(C(O5)CO)O)O)O)OC(=O)C)OC(=O)C)OC(=O)C=CC6=CC=C(C=C6)OC |
synonyms |
6-O-(2'',3''-di-O-acetyl-4''-O-p-methoxycinnamoyl)-alpha-L-rhamnopyranosyl catapol scrovalentinoside |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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